Cas no 138027-94-8 (Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester)
138027-94-8 structure
Product Name:Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester
CAS No:138027-94-8
MF:C18H33NO6
MW:359.457726240158
CID:1248692
Update Time:2024-08-03
Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester
- Hexanedioic acid, 1-[1-[(dimethylamino)methyl]-3-oxo-3-propoxypropyl] 6-propyl ester
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- Inchi: 1S/C18H33NO6/c1-5-11-23-16(20)9-7-8-10-17(21)25-15(14-19(3)4)13-18(22)24-12-6-2/h15H,5-14H2,1-4H3
- InChI Key: CMUXSSVNMMXFRF-UHFFFAOYSA-N
- SMILES: C(OC(CN(C)C)CC(=O)OCCC)(=O)CCCCC(OCCC)=O
Computed Properties
- Exact Mass: 359.23089
Experimental Properties
- Density: 1.045±0.06 g/cm3(Predicted)
- Boiling Point: 409.5±35.0 °C(Predicted)
- PSA: 82.14
- pka: 8.16±0.28(Predicted)
Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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